Cas no 146062-44-4 (Leriglitazone)
Leriglitazone structure
Product Name:Leriglitazone
CAS No:146062-44-4
MF:C19H20N2O4S
MW:372.438103675842
CID:64953
PubChem ID:4147757
Update Time:2025-04-18
Leriglitazone Chemical and Physical Properties
Names and Identifiers
-
- Hydroxypioglitazone
- Hydroxy Pioglitazone (M-IV)
- 5-[[4-[2-[5-(1-hydroxyethyl)pyridin-2-yl]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
- 5[[4[2[5(1HYDROXYETHYL)2PYRIDINYL]ETHOXY]PHENYL]METHYL]2,4THIAZOLIDINEDIONE
- HydroxyPioglitazone(MIV)
- Pioglitazone,hydroxyMIV
- Pioglitazone M4 Metabolite
- Pioglitazone, hydroxy M-IV
- Hydroxy Pioglitazone Solution, 100ppm
- 5-[[4-[2-[5-(1-HYDROXYETHYL)-2-PYRIDINYL]ETHOXY] PHENYL]METHYL]-2,4-THIAZOLIDINEDIONE
- Leriglitazone
- AKOS015856344
- 5-[[4-[2-[5-(1-Hydroxyethyl)-2-pyridinyl]ethoxy]phenyl]methyl]-2,4-thiazolidinedione
- NS00116293
- Leriglitazone (USAN/INN)
- HY-117727
- 5-(4-{2-[5-(1-hydroxyethyl)pyridin-2-yl]ethoxy}benzyl)-1,3-thiazolidine-2,4-dione
- MIN-102
- Hydroxy Pioglitazone-D5 (Major) (M-IV)
- D11603
- 5-(4-(2-(5-(1-hydroxyethyl)pyridin-2-yl)ethoxy)benzyl)thiazolidine-2,4-dione
- LERIGLITAZONE [INN]
- DB15021
- CS-0067030
- DTXSID30399914
- Pioglitazone, hydroxy
- K824X25AYA
- 2,4-Thiazolidinedione, 5-((4-(2-(5-(1-hydroxyethyl)-2-pyridinyl)ethoxy)phenyl)methyl)-
- 146062-44-4
- CHEBI:82937
- CHEMBL1267
- J-008187
- 2,4-Thiazolidinedione, 5-[[4-[2-[5-(1-hydroxyethyl)-2-pyridinyl]ethoxy]phenyl]methyl]-
- UNII-K824X25AYA
- 1-Hydroxypioglitazone
- OXVFDZYQLGRLCD-UHFFFAOYSA-N
- BDBM50530214
- Leriglitazone [USAN]
- FT-0643388
- SCHEMBL4098326
- A1-01710
- Q27156475
- 5-[4-[2-[5-(1-hydroxyethyl)-2-pyridyl]ethoxy]benzyl]-2,4-thiazolidinedione
- WHO 10868
- ALL-AMBO-5-((4-(2-(5-(1-HYDROXYETHYL)PYRIDIN-2-YL)ETHOXY)PHENYL)METHYL)-1,3-THIAZOLE-2,4(3H,5H)-DIONE
- ZINC01482947
- DB-042820
- 1ST10686
- 5-[[4-[2-(5-(1-Hydroxyethyl)-2-pyridinyl)ethoxy]phenyl]methyl]-2,4-thiazolidinedione
- Hydroxy Pioglitazone M-IV
- Leriglitazone [WHO-DD]
-
- Inchi: 1S/C19H20N2O4S/c1-12(22)14-4-5-15(20-11-14)8-9-25-16-6-2-13(3-7-16)10-17-18(23)21-19(24)26-17/h2-7,11-12,17,22H,8-10H2,1H3,(H,21,23,24)
- InChI Key: OXVFDZYQLGRLCD-UHFFFAOYSA-N
- SMILES: S1C(NC(C1CC1C=CC(=CC=1)OCCC1C=CC(=CN=1)C(C)O)=O)=O
Computed Properties
- Exact Mass: 372.11400
- Monoisotopic Mass: 372.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114A^2
- XLogP3: 2.5
Experimental Properties
- Color/Form: Gray white solid
- Density: 1.325
- Melting Point: 157-1580C
- Boiling Point: 627.6 °C at 760 mmHg
- Flash Point: 627.6 °C at 760 mmHg
- Refractive Index: 1.628
- PSA: 113.82000
- LogP: 2.97930
Leriglitazone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H952075-0.5mg |
Hydroxy Pioglitazone (M-IV) |
146062-44-4 | 0.5mg |
$ 220.00 | 2023-02-02 | ||
| TRC | H952075-5mg |
Hydroxy Pioglitazone (M-IV) |
146062-44-4 | 5mg |
$ 982.00 | 2023-09-07 | ||
| TRC | H952075-10mg |
Hydroxy Pioglitazone (M-IV) |
146062-44-4 | 10mg |
$ 1742.00 | 2023-09-07 | ||
| TRC | H952075-25mg |
Hydroxy Pioglitazone (M-IV) |
146062-44-4 | 25mg |
$3541.00 | 2023-05-18 | ||
| TRC | H952075-50mg |
Hydroxy Pioglitazone (M-IV) |
146062-44-4 | 50mg |
$4857.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72002-1mg |
Hydroxy Pioglitazone |
146062-44-4 | 98% | 1mg |
¥3061.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72002-5mg |
Hydroxy Pioglitazone |
146062-44-4 | 98% | 5mg |
¥8844.00 | 2022-04-26 | |
| ChemScence | CS-0067030-5mg |
Leriglitazone |
146062-44-4 | 5mg |
$620.0 | 2022-04-27 | ||
| ChemScence | CS-0067030-10mg |
Leriglitazone |
146062-44-4 | 10mg |
$980.0 | 2022-04-27 | ||
| ChemScence | CS-0067030-25mg |
Leriglitazone |
146062-44-4 | 25mg |
$1950.0 | 2022-04-27 |
Leriglitazone Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent